Cas no 118172-70-6 (4-(4-hydroxy-3-nitrophenyl)butan-2-one)

• Product Name: 4-(4-hydroxy-3-nitrophenyl)butan-2-one
• CAS No: 118172-70-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5833737
• PubChem ID: 14520122
• Update Time: 2025-05-23

4-(4-hydroxy-3-nitrophenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-nitrophenyl)butan-2-one
• SCHEMBL9375548
• 4-(4-hydroxy-3-nitrophenyl)-2-butanone
• 118172-70-6
• GOCZYAJFHQKHQD-UHFFFAOYSA-N
• EN300-1831063

• Inchi： 1S/C10H11NO4/c1-7(12)2-3-8-4-5-10(13)9(6-8)11(14)15/h4-6,13H,2-3H2,1H3
• InChI Key： GOCZYAJFHQKHQD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])CCC(C)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 4-(4-hydroxy-3-nitrophenyl)butan-2-one

Chemical Profile of 4-(4-hydroxy-3-nitrophenyl)butan-2-one (CAS No. 118172-70-6)

4-(4-hydroxy-3-nitrophenyl)butan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 118172-70-6, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, featuring a butan-2-one moiety linked to a nitro-substituted phenol group, presents a rich scaffold for further chemical manipulation and biological investigation.

The molecular structure of 4-(4-hydroxy-3-nitrophenyl)butan-2-one encompasses both electron-withdrawing and electron-donating functional groups, which contribute to its reactivity and potential applications. The presence of the nitro group at the 3-position of the phenyl ring enhances electrophilic aromatic substitution reactions, while the hydroxyl group at the 4-position introduces hydrogen bonding capabilities and influences solubility characteristics. These features make it a versatile intermediate in synthetic chemistry, particularly in the development of fine chemicals and biologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(4-hydroxy-3-nitrophenyl)butan-2-one and its derivatives. The nitroaromatic component of this compound has been studied for its potential role in modulating enzyme activity and interacting with biological targets. For instance, nitroaromatic compounds have shown promise in anti-inflammatory and antimicrobial applications, partly due to their ability to engage with heme-containing proteins and enzymes. The hydroxyl group further expands its utility by allowing for derivatization into more complex molecules with enhanced bioavailability or targeted action.

One of the most compelling aspects of 4-(4-hydroxy-3-nitrophenyl)butan-2-one is its suitability as a building block for drug discovery programs. Researchers have leveraged its scaffold to design novel molecules with improved pharmacokinetic profiles or altered binding affinities. The combination of the ketone group and aromatic ring system provides multiple sites for chemical modification, enabling the synthesis of analogues with tailored properties. This flexibility has been exploited in efforts to develop treatments for neurological disorders, where precise modulation of molecular interactions is critical.

Recent advances in computational chemistry have further highlighted the importance of 4-(4-hydroxy-3-nitrophenyl)butan-2-one as a key intermediate. Molecular modeling studies suggest that this compound can serve as a precursor for molecules with enhanced binding affinity to specific protein targets. By integrating experimental data with computational predictions, researchers can accelerate the optimization process, reducing the time required to identify lead compounds from early-stage screening libraries. This interdisciplinary approach underscores the value of compounds like 4-(4-hydroxy-3-nitrophenyl)butan-2-one in modern drug discovery pipelines.

The synthesis of 4-(4-hydroxy-3-nitrophenyl)butan-2-one itself is an intriguing challenge that has been addressed through various methodologies. Traditional approaches involve multi-step sequences starting from readily available precursors such as 4-hydroxybenzaldehyde and nitromethane, followed by condensation reactions and subsequent functional group transformations. However, modern synthetic strategies have focused on improving efficiency and scalability, often employing catalytic methods or flow chemistry techniques to enhance yields and reduce waste.

In addition to its pharmaceutical relevance, 4-(4-hydroxy-3-nitrophenyl)butan-2-one has found applications in material science and chemical research. Its ability to participate in cross-coupling reactions makes it a valuable reagent for constructing more complex organic frameworks. Furthermore, its photochemical properties have been explored in studies related to light-induced reactions and energy transfer processes, demonstrating its versatility beyond traditional medicinal chemistry applications.

The safety profile of 4-(4-hydroxy-3-nitrophenyl)butan-2-one is another critical consideration in its handling and application. While not classified as hazardous under standard conditions, appropriate precautions must be taken during synthesis and handling to ensure worker safety. Standard laboratory practices, including proper ventilation and personal protective equipment (PPE), are recommended when working with this compound. As with any chemical substance used in research or industrial settings, adherence to regulatory guidelines ensures both safety and compliance.

Looking ahead, the future prospects for 4-(4-hydroxy-3-nitrophenyl)butan-2-one appear promising as new methodologies emerge and our understanding of its biological interactions deepens. Continued exploration into its derivatives could yield novel therapeutics targeting previously unmet medical needs. Moreover, advancements in green chemistry may provide sustainable routes for its synthesis, aligning with global efforts toward environmentally responsible chemical manufacturing.

In conclusion, 118172-70-6 plays a pivotal role as a versatile intermediate in pharmaceutical research due to its structural features that facilitate diverse chemical modifications. Its potential applications span across drug discovery,molecular imaging,and advanced materials science，underscoring its importance as both a research tool anda foundation for innovative chemical solutions。